Cas no 243119-20-2 (Isoxazole, 3-methyl-5-(1-methyl-2-pyrrolidinyl)- (9CI))

• Product name: Isoxazole, 3-methyl-5-(1-methyl-2-pyrrolidinyl)- (9CI)
• CAS No: 243119-20-2
• MF: C₉H₁₄N₂O
• MW: 166.22026
• CID: 913007
• PubChem ID: 15186066

Isoxazole, 3-methyl-5-(1-methyl-2-pyrrolidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-methyl-5-(1-methyl-2-pyrrolidinyl)- (9CI)
• ILLGYRJAYAAAEW-UHFFFAOYSA-N
• 243119-20-2
• Isoxazole, 3-methyl-5-(1-methyl-2-pyrrolidinyl)-
• (R)-ABT-418
• methyl-5-(1-methyl-2-pyrrolidinyl) isoxazole
• SCHEMBL2911067
• DB-287733
• 3-Methyl-5-(1-methyl-pyrrolidin-2-yl)-isoxazole
• CHEMBL188981
• 3-methyl-5-(1-methyl-2-pyrrolidinyl)-isoxazole
• 3-Methyl-5-(1-methylpyrrolidin-2-yl)isoxazole
• BDBM50171341

• Inchi： InChI=1S/C9H14N2O/c1-7-6-9(12-10-7)8-4-3-5-11(8)2/h6,8H,3-5H2,1-2H3
• InChI Key： ILLGYRJAYAAAEW-UHFFFAOYSA-N
• SMILES： CC1=NOC(=C1)C2CCCN2C

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 29.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines